Cas no 2172251-44-2 (2-ethyl-5-(3-methylphenyl)piperidin-3-amine)

• Product Name: 2-ethyl-5-(3-methylphenyl)piperidin-3-amine
• CAS No: 2172251-44-2
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 5978908
• PubChem ID: 165587017
• Update Time: 2025-10-30

2-ethyl-5-(3-methylphenyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-(3-methylphenyl)piperidin-3-amine
• 2172251-44-2
• EN300-1616273

• Inchi： 1S/C14H22N2/c1-3-14-13(15)8-12(9-16-14)11-6-4-5-10(2)7-11/h4-7,12-14,16H,3,8-9,15H2,1-2H3
• InChI Key： OMRAURFIWIZRGI-UHFFFAOYSA-N
• SMILES： N1CC(C2C=CC=C(C)C=2)CC(C1CC)N

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38Ų

Additional information on 2-ethyl-5-(3-methylphenyl)piperidin-3-amine

2-Ethyl-5-(3-Methylphenyl)Piperidin-3-Amine (CAS No: 2172251-44-2)

2-Ethyl-5-(3-Methylphenyl)Piperidin-3-Amine, a compound with the CAS number 2172251-44-2, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of piperidine derivatives, which are known for their unique structural properties and wide-ranging applications. The molecule's structure, comprising a piperidine ring substituted with an ethyl group at position 2 and a 3-methylphenyl group at position 5, along with an amine group at position 3, contributes to its distinctive chemical behavior and potential utility.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-Ethyl-5-(3-Methylphenyl)Piperidin-3-Amine. Researchers have explored various routes, including palladium-catalyzed coupling reactions and asymmetric synthesis techniques, to optimize the production of this compound. These methods not only enhance the yield but also improve the stereochemical control, making it more accessible for large-scale applications in pharmaceuticals and agrochemicals.

The pharmacological properties of 2-Ethyl-5-(3-Methylphenyl)Piperidin-3-Amine have been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. Its ability to interact with these targets makes it a promising candidate for the development of drugs targeting neurological disorders, such as epilepsy and chronic pain. Moreover, its selectivity profiles have been refined through structure-activity relationship (SAR) studies, paving the way for more effective drug design.

In addition to its pharmacological applications, 2-Ethyl-5-(3-Methylphenyl)Piperidin-3-Amine has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Recent research has focused on its ability to form self-assembled monolayers (SAMs) on various substrates, which could enhance the performance of sensors and energy storage devices.

The environmental impact of 2-Ethyl-5-(3-Methylphenyl)Piperidin-3-Amine has also been a topic of interest. Studies have evaluated its biodegradability under different environmental conditions, with promising results indicating that it can be safely integrated into sustainable chemical processes. This aligns with the growing emphasis on green chemistry principles in industrial applications.

Looking ahead, 2-Ethyl-5-(3-Methylphenyl)Piperidin-3-Amine is expected to play a pivotal role in advancing drug discovery and materials innovation. Collaborative efforts between academic institutions and industry partners are likely to accelerate its translation into commercial products. As research continues to uncover new facets of this compound's properties, its significance in various scientific domains will undoubtedly grow.